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Compound of Interest

Compound Name: 1-Bromooctane-1,1-D2

Cat. No.: B3044220 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromooctane-1,1-D2. Adherence to these procedures is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. The disposal protocols for the deuterated

form are identical to those for the standard 1-Bromooctane due to their shared chemical

hazards.[1]

Immediate Safety and Hazard Profile
1-Bromooctane-1,1-D2 is a combustible liquid that can cause skin and eye irritation.[1][2][3] It

is also very toxic to aquatic life with long-lasting effects.[4] Therefore, it is imperative to avoid its

release into the environment and to handle it with appropriate personal protective equipment

(PPE).
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Property Value

Chemical Formula C₈H₁₅D₂Br

CAS Number 86423-34-9

Appearance Colorless to pale yellow liquid

Boiling Point 201 °C / 393.8 °F

Flash Point 78 °C / 172.4 °F

Density 1.110 g/cm³

Aquatic Hazard Very toxic to aquatic life with long-lasting effects

Health Hazards Causes skin and eye irritation

Physical Hazard Combustible liquid

Detailed Disposal Protocol
The primary principle for disposing of 1-Bromooctane-1,1-D2 is to treat it as a halogenated

organic waste. It must be segregated from non-halogenated waste streams to ensure proper

treatment.

Waste Collection and Storage

Container: Use a designated, properly labeled, and sealable container for halogenated

organic waste.

Labeling: Affix a completed hazardous waste tag to the container as soon as the first drop of

waste is added. The tag must include the chemical name, concentration, and associated

hazards.

Storage: Store the waste container in a designated satellite accumulation area, such as a

ventilated cabinet for flammable and hazardous materials. Keep the container away from

sources of ignition, heat, and direct sunlight. Ensure the container is kept tightly closed when

not in use.

Spill Cleanup Procedure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3044220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Action: In case of a spill, immediately alert personnel in the area and evacuate if

necessary. Remove all sources of ignition.

Ventilation: Ensure adequate ventilation in the spill area.

Containment: Contain the spill using an inert absorbent material such as sand, earth, or

vermiculite.

Cleanup and Disposal: Carefully collect the absorbed material using non-sparking tools and

place it into a designated, sealable container for hazardous waste. Label the container

clearly as "Spill Debris containing 1-Bromooctane-1,1-D2". Clean the spill area with soap

and water, and collect the cleaning materials for disposal as hazardous waste.

Final Disposal

Arrange for the disposal of the waste through a licensed hazardous waste disposal company.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber to handle the resulting hydrogen bromide gas. Never dispose of 1-
Bromooctane-1,1-D2 down the drain or with general laboratory trash.

Experimental Workflow for Disposal
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1-Bromooctane-1,1-D2 Disposal Workflow
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Caption: Workflow for the safe disposal of 1-Bromooctane-1,1-D2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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